![molecular formula C18H28N2O B310325 N-[4-(diethylamino)-2-methylphenyl]cyclohexanecarboxamide](/img/structure/B310325.png)
N-[4-(diethylamino)-2-methylphenyl]cyclohexanecarboxamide
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Overview
Description
N-[4-(diethylamino)-2-methylphenyl]cyclohexanecarboxamide, also known as lidocaine, is a local anesthetic that has been widely used in medical and dental procedures since its discovery in 1943. Lidocaine is a member of the amide class of local anesthetics and is commonly used for its rapid onset and long duration of action. The purpose of
Mechanism of Action
Lidocaine works by blocking voltage-gated sodium channels in nerve cells, thereby preventing the transmission of pain signals. It also has a weak affinity for potassium channels, which can contribute to its anti-inflammatory effects. Lidocaine is metabolized in the liver and excreted in the urine.
Biochemical and Physiological Effects:
Lidocaine has been shown to have a number of biochemical and physiological effects. It can cause vasodilation and hypotension, as well as changes in heart rate and cardiac output. Lidocaine can also affect respiratory function and cause respiratory depression at high doses. In addition, N-[4-(diethylamino)-2-methylphenyl]cyclohexanecarboxamide has been shown to have anti-inflammatory and anti-nociceptive effects.
Advantages and Limitations for Lab Experiments
Lidocaine is a widely used local anesthetic in lab experiments due to its rapid onset and long duration of action. It is also relatively safe and has a low potential for toxicity when used at therapeutic doses. However, N-[4-(diethylamino)-2-methylphenyl]cyclohexanecarboxamide can be difficult to work with due to its low solubility in water and its tendency to form aggregates in solution.
Future Directions
There are a number of potential future directions for N-[4-(diethylamino)-2-methylphenyl]cyclohexanecarboxamide research. One area of interest is the development of this compound analogs with improved pharmacokinetic properties. Another area of interest is the investigation of this compound's potential as a therapeutic agent for the treatment of chronic pain and inflammation. Finally, this compound's effects on ion channels and membrane potential continue to be an area of active research.
Synthesis Methods
Lidocaine is synthesized through a multi-step process that involves the reaction of 2,6-dimethylaniline with chloroacetyl chloride to form N-(2,6-dimethylphenyl)-2-chloroacetamide. This intermediate is then reacted with cyclohexanone in the presence of sodium ethoxide to form N-(2,6-dimethylphenyl)-2-cyclohexylglycinamide. Finally, this compound is reacted with diethylamine to form N-[4-(diethylamino)-2-methylphenyl]cyclohexanecarboxamide.
Scientific Research Applications
Lidocaine has been extensively studied for its use as a local anesthetic in medical and dental procedures. It has also been used in research to investigate the effects of local anesthetics on ion channels and membrane potential. Lidocaine has been shown to have anti-inflammatory and anti-nociceptive effects, making it a potential therapeutic agent for the treatment of chronic pain.
properties
Molecular Formula |
C18H28N2O |
---|---|
Molecular Weight |
288.4 g/mol |
IUPAC Name |
N-[4-(diethylamino)-2-methylphenyl]cyclohexanecarboxamide |
InChI |
InChI=1S/C18H28N2O/c1-4-20(5-2)16-11-12-17(14(3)13-16)19-18(21)15-9-7-6-8-10-15/h11-13,15H,4-10H2,1-3H3,(H,19,21) |
InChI Key |
QTOQBOYGLJVVCV-UHFFFAOYSA-N |
SMILES |
CCN(CC)C1=CC(=C(C=C1)NC(=O)C2CCCCC2)C |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)NC(=O)C2CCCCC2)C |
Origin of Product |
United States |
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